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Compound of Interest

Compound Name: 4-Bromo-6-methylpyridin-2-amine

Cat. No.: B1289317

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-6-methylpyridin-2-amine and its structural isomers are heterocyclic amines that
serve as crucial building blocks in the synthesis of a wide array of biologically active molecules.
[1][2] These compounds are of significant interest to the pharmaceutical and agrochemical
industries due to their utility in developing novel drugs—including anti-inflammatory, anti-
cancer, and neurological agents—and in formulating advanced pesticides and herbicides.[1][2]
Understanding the solubility of 4-Bromo-6-methylpyridin-2-amine in various organic solvents
is a critical preliminary step in its application, influencing reaction conditions, purification
methods, and formulation development.

This technical guide provides a comprehensive overview of the methodologies for determining
the solubility of 4-Bromo-6-methylpyridin-2-amine in organic solvents. While specific
guantitative data for this compound is not readily available in public literature, this guide equips
researchers with the necessary experimental protocols to generate this vital data in-house.

Physicochemical Properties

A summary of the known physicochemical properties of 4-Bromo-6-methylpyridin-2-amine is
presented in the table below.
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Property Value Source
Molecular Formula CeH7BrN2 PubChem
Molecular Weight 187.04 g/mol PubChem][3]
CAS Number 524718-27-2 PubChem
Appearance Off-white to pale yellow solid Chem-Impex[2]
XLogP3 1.6 PubChem|[3]

Quantitative Solubility Data

As of the latest literature review, comprehensive quantitative solubility data for 4-Bromo-6-
methylpyridin-2-amine across a range of organic solvents has not been published. The
following table is provided as a template for researchers to populate with their experimentally

determined values.
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Temperature Solubility ( Solubility

Solvent Method Used
(°C) g/100 mL) (mollL)

Methanol 25 Gravimetric

Ethanol 25 Gravimetric

Isopropanol 25 Gravimetric

Acetone 25 Gravimetric

Ethyl Acetate 25 Gravimetric

Dichloromethane 25 Gravimetric

Chloroform 25 Gravimetric

Toluene 25 Gravimetric

N, N-

Dimethylformami 25 Gravimetric

de (DMF)

Dimethyl

Sulfoxide 25 Gravimetric

(DMSO)

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of 4-Bromo-6-
methylpyridin-2-amine in organic solvents.

Gravimetric Method for Solubility Determination

This method directly measures the mass of the solute that can be dissolved in a specific
volume of solvent to create a saturated solution.[4][5][6][7]

Materials:
e 4-Bromo-6-methylpyridin-2-amine

o Selected organic solvents (analytical grade)
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e Volumetric flasks (10 mL)

e Conical flasks with stoppers

e Analytical balance (readable to 0.1 mg)

e Thermostatic shaker bath

e Syringe filters (0.45 um, solvent-compatible)
o Evaporating dishes (pre-weighed)

e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 4-Bromo-6-methylpyridin-2-amine to a conical flask
containing a known volume (e.g., 10 mL) of the selected organic solvent. An excess is
ensured when undissolved solid remains.

o Seal the flask and place it in a thermostatic shaker bath set to a constant temperature
(e.g., 25 °C).

o Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is
reached. Periodically check for the continued presence of undissolved solid.

o Sample Collection and Filtration:

o Allow the flask to stand undisturbed in the thermostatic bath for at least 2 hours to allow
the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (e.g., 5 mL) using a volumetric
pipette, ensuring no solid particles are disturbed.

o Filter the collected supernatant through a 0.45 pum syringe filter into a pre-weighed
evaporating dish. This step is crucial to remove any fine, undissolved particles.
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e Solvent Evaporation and Mass Determination:

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the solute (e.g., 60-80 °C). The oven should be well-
ventilated.

o Once the solvent has completely evaporated, cool the dish in a desiccator to room
temperature.

o Weigh the evaporating dish containing the dried solute on an analytical balance.
o Repeat the drying and weighing process until a constant mass is achieved.
» Calculation of Solubility:

o Calculate the mass of the dissolved solute by subtracting the initial mass of the empty
evaporating dish from the final constant mass.

o Express the solubility in g/100 mL or convert to mol/L using the molecular weight of 4-
Bromo-6-methylpyridin-2-amine.

UV-Visible Spectrophotometry Method

This method is suitable for compounds that have a chromophore and absorb light in the UV-Vis
spectrum. It is a high-throughput method for determining kinetic solubility.[8][9][10]

Materials:

e 4-Bromo-6-methylpyridin-2-amine
o Selected organic solvents (UV grade)
e UV-Visible Spectrophotometer

e Quartz cuvettes

e Volumetric flasks and pipettes

e Analytical balance
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Procedure:
e Determination of Amax:

o Prepare a dilute stock solution of 4-Bromo-6-methylpyridin-2-amine in the chosen
solvent.

o Scan the solution over a relevant wavelength range (e.g., 200-400 nm) to determine the
wavelength of maximum absorbance (Amax).

o Preparation of Calibration Curve:

o Prepare a series of standard solutions of known concentrations from the stock solution by
serial dilution.

o Measure the absorbance of each standard solution at the determined Amax.

o Plot a graph of absorbance versus concentration to create a calibration curve. The curve
should be linear and pass through the origin (or be corrected for a blank).

» Preparation of Saturated Solution and Analysis:

(¢]

Prepare a saturated solution as described in the gravimetric method (Section 4.1, step 1).

[¢]

After equilibration and settling, filter the supernatant using a 0.45 um syringe filter.

[¢]

Dilute a known volume of the filtered saturated solution with the same solvent to bring the
absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at Amax.

[e]

 Calculation of Solubility:

o Use the equation of the line from the calibration curve to determine the concentration of
the diluted solution.

o Calculate the concentration of the original saturated solution by multiplying by the dilution
factor.
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Experimental Workflows and Logical Relationships

The following diagrams illustrate the logical workflow for solubility determination and the
general application of 4-Bromo-6-methylpyridin-2-amine in a research and development

context.

Workflow for Gravimetric Solubility Determination
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Caption: Gravimetric solubility determination workflow.
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General R&D Workflow for 4-Bromo-6-methylpyridin-2-amine
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Caption: R&D workflow for a chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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